Cas no 855718-62-6 (2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: 2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 855718-62-6
• MF: C₁₇H₁₆Cl₂N₂O₃
• MW: 367.226542472839
• CID: 5805842
• PubChem ID: 4792157
• Update Time: 2025-06-12

2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SR-01000070136-1
• Z16552267
• 855718-62-6
• SR-01000070136
• 2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• EN300-26607524
• AKOS033509695

• Inchi： 1S/C17H16Cl2N2O3/c1-9-7-12(10(2)21(9)11-3-4-11)14(22)8-24-17(23)16-13(18)5-6-15(19)20-16/h5-7,11H,3-4,8H2,1-2H3
• InChI Key： DSECCNSSEUYSOL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(C1C=C(C)N(C=1C)C1CC1)=O)Cl

Computed Properties

• Exact Mass: 366.0537978g/mol
• Monoisotopic Mass: 366.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.2Ų

Additional information on 2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

Comprehensive Analysis of 2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate (CAS No. 855718-62-6)

The compound 2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate (CAS No. 855718-62-6) is a structurally complex molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its unique combination of a cyclopropyl-pyrrole moiety and a dichloropyridine carboxylate group makes it a valuable candidate for various applications, including agrochemicals and medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for novel bioactive compounds, given its ability to interact with specific biological targets.

In recent years, the demand for heterocyclic compounds like 2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate has surged due to their versatility in drug discovery. The pyrrole ring, a key component of this molecule, is known for its presence in many natural products and pharmaceuticals, contributing to its widespread study. Meanwhile, the dichloropyridine segment enhances the compound's stability and reactivity, making it a preferred choice for synthetic chemists. This dual functionality aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such complex structures.

One of the most frequently asked questions about CAS No. 855718-62-6 revolves around its synthesis and purification. The compound is typically synthesized through multi-step organic reactions, including esterification and cyclization, which require precise control of reaction conditions. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for its application in research and development. The growing interest in high-throughput screening has further amplified the need for reliable synthetic protocols for this compound.

Another area of focus is the potential biological activity of 2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate. Preliminary studies suggest that its unique structure may exhibit enzyme inhibitory properties, making it a candidate for further investigation in therapeutic areas such as anti-inflammatory and antimicrobial applications. This aligns with the broader industry shift toward targeted drug design, where molecules with specific functional groups are engineered to interact with biological pathways more effectively.

From an industrial perspective, the scalability of producing CAS No. 855718-62-6 remains a topic of discussion. Companies are exploring continuous flow chemistry as a means to optimize its synthesis, reducing waste and improving yield. This approach resonates with the global push for cost-effective and environmentally friendly manufacturing processes. Additionally, the compound's stability under various storage conditions is a key consideration for logistics and supply chain management.

In conclusion, 2-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate represents a fascinating intersection of chemistry and innovation. Its structural complexity and potential applications make it a subject of ongoing research, particularly in the context of drug discovery and agrochemical development. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern science.